Cas no 153436-72-7 (N-(3-chlorophenyl)-6-nitroquinazolin-4-amine)

• Product Name: N-(3-chlorophenyl)-6-nitroquinazolin-4-amine
• CAS No: 153436-72-7
• MF: C₁₄H₉ClN₄O₂
• MW: 300.699861288071
• CID: 1327164
• PubChem ID: 11695129
• Update Time: 2025-11-04

N-(3-chlorophenyl)-6-nitroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-6-nitroquinazolin-4-amine
• 4-Quinazolinamine, N-(3-chlorophenyl)-6-nitro-
• DNC014281
• AGN-PC-00EAM7
• SureCN8871973
• CHEBI:711831
• 4-&lt
• (3-chlorophenyl)amino&gt
• -6-nitroquinazoline
• CHEMBL1080816
• 4-Quinazolinamine, N-(3-chlorophenyl)-6-nitro-; DNC014281; AGN-PC-00EAM7; SureCN8871973; CHEBI:711831; 4-< (3-chlorophenyl)amino> -6-nitroquinazoline; CHEMBL1080816;
• BDBM50311879
• DTXSID00470764
• 153436-72-7
• PD186854
• SCHEMBL8871973

• MDL： MFCD19382488
• Inchi： 1S/C14H9ClN4O2/c15-9-2-1-3-10(6-9)18-14-12-7-11(19(20)21)4-5-13(12)16-8-17-14/h1-8H,(H,16,17,18)
• InChI Key： USAMIYATKINXLP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1C2C=C(C=CC=2N=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 300.0414032g/mol
• Monoisotopic Mass: 300.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(3-chlorophenyl)-6-nitroquinazolin-4-amine

Comprehensive Overview of N-(3-chlorophenyl)-6-nitroquinazolin-4-amine (CAS No. 153436-72-7)

N-(3-chlorophenyl)-6-nitroquinazolin-4-amine, with the CAS number 153436-72-7, is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the nitroquinazoline family, known for its potential applications in drug discovery and medicinal chemistry. Its unique structure, featuring a chlorophenyl group and a nitro substituent, makes it a valuable scaffold for designing targeted therapies and small-molecule inhibitors.

In recent years, the scientific community has shown growing interest in N-(3-chlorophenyl)-6-nitroquinazolin-4-amine due to its potential role in modulating enzyme activity and signal transduction pathways. Researchers are particularly intrigued by its ability to interact with kinase proteins, which are critical in cancer research and inflammatory diseases. The compound's nitro group enhances its electrophilic properties, enabling it to form covalent bonds with specific biological targets, a feature increasingly explored in proteolysis-targeting chimeras (PROTACs) and degrader technologies.

The synthesis of CAS 153436-72-7 involves multi-step organic reactions, often starting with quinazoline core functionalization. Key steps include nitration and amination processes, which require precise control to achieve high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for high-throughput screening and structure-activity relationship (SAR) studies.

From a drug development perspective, N-(3-chlorophenyl)-6-nitroquinazolin-4-amine has been investigated as a potential lead compound for treating autoimmune disorders and metabolic diseases. Its pharmacokinetic properties, including solubility and membrane permeability, are subjects of ongoing optimization efforts. Computational modeling studies suggest that modifications to its molecular scaffold could enhance binding affinity while reducing off-target effects, a crucial consideration in precision medicine approaches.

The compound's relevance extends to academic research, where it serves as a valuable tool for studying protein-ligand interactions and allosteric modulation. Recent publications highlight its utility in fragment-based drug design, particularly in identifying allosteric pockets of challenging drug targets. As the field of chemical biology evolves, 153436-72-7 continues to provide insights into molecular recognition principles and rational drug design strategies.

In the context of intellectual property, several patents reference N-(3-chlorophenyl)-6-nitroquinazolin-4-amine derivatives, underscoring their commercial potential in biopharmaceutical innovation. The compound's structure-activity profile has inspired novel therapeutic candidates undergoing preclinical evaluation, particularly in areas addressing undruggable targets and resistant disease variants.

Environmental and safety assessments of CAS 153436-72-7 indicate proper handling protocols are necessary during laboratory use, aligning with standard chemical hygiene practices. While not classified as hazardous under normal research conditions, appropriate personal protective equipment (PPE) and ventilation systems are recommended when working with this fine chemical.

The future trajectory of N-(3-chlorophenyl)-6-nitroquinazolin-4-amine research appears promising, with emerging applications in chemical probes development and theranostic platforms. Its adaptability to combinatorial chemistry approaches positions it as a versatile building block for library synthesis in drug discovery campaigns. As AI-driven drug design methodologies advance, this compound's molecular features may contribute to training datasets for predictive modeling of novel bioactive compounds.